Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate

• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol
• IUPAC Name: methyl 2-[4-(3-methylbutylcarbamothioylamino)phenyl]acetate
• InChI: InChI=1S/C15H22N2O2S/c1-11(2)8-9-16-15(20)17-13-6-4-12(5-7-13)10-14(18)19-3/h4-7,11H,8-10H2,1-3H3,(H2,16,17,20)
• InChI Key: AHHZNFBVFNVTLJ-UHFFFAOYSA-N
• SMILES: CC(C)CCNC(=S)NC1=CC=C(C=C1)CC(=O)OC

Description

Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate, also known as MICA, is a chemical compound that has been studied extensively for its potential use in scientific research. MICA is a member of the thiolactone family of compounds, which are known to have a variety of biological activities. In

Mechanism of Action

The mechanism of action of Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in the body. Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory molecules in the body. Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate has also been shown to inhibit the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate has been shown to have a variety of biochemical and physiological effects in the body. It has been shown to reduce inflammation, inhibit tumor growth, and improve cognitive function in animal models. Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate has also been shown to have antioxidant properties, which may help protect against oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It also has a well-defined chemical structure, which makes it easy to study using a variety of analytical techniques. However, Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate also has some limitations. It can be difficult to work with due to its low solubility in water and other common solvents. It also has a relatively short half-life in the body, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate. One area of interest is the development of more effective synthesis methods for Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate and related compounds. Another area of interest is the investigation of the potential use of Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate in the treatment of neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate and its potential side effects in the body. Overall, the study of Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate and related compounds has the potential to lead to new treatments for a variety of diseases and conditions.

Synthesis Methods

Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate can be synthesized through a multi-step process that involves the reaction of 4-aminophenylacetic acid with isopentylamine and carbon disulfide. The resulting intermediate is then reacted with methyl iodide to yield the final product, Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate. The synthesis of Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate has been studied extensively for its potential use in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects. Methyl (4-{[(isopentylamino)carbothioyl]amino}phenyl)acetate has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.